![molecular formula C19H27ClN2O4 B5201175 1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate](/img/structure/B5201175.png)
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used in scientific research to study the effects of serotonin on the central nervous system. TFMPP is a potent agonist of the serotonin receptor and has been shown to produce a range of biochemical and physiological effects.
Mechanism of Action
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate acts as an agonist of the serotonin receptor, specifically the 5-HT1B and 5-HT2C subtypes. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and norepinephrine. This activation of the serotonin receptor is thought to be responsible for the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, decreased body temperature, and altered sleep patterns. It has also been shown to alter the levels of neurotransmitters such as dopamine and norepinephrine in the brain. This compound has been used to study the role of serotonin in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate has several advantages as a research tool. It is a potent agonist of the serotonin receptor and produces a range of biochemical and physiological effects. It is also relatively easy to synthesize and purify. However, there are some limitations to its use in lab experiments. This compound has a short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects. Additionally, this compound has been shown to produce some adverse effects, such as seizures and hyperthermia, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate. One area of interest is the role of this compound in the regulation of mood and behavior. This compound has been shown to alter the levels of neurotransmitters such as dopamine and norepinephrine in the brain, which may be related to its effects on mood and behavior. Another area of interest is the development of new compounds that target the serotonin receptor. This compound has provided valuable insights into the role of serotonin in the central nervous system, and further research in this area may lead to the development of new treatments for mood disorders and other neurological conditions.
Synthesis Methods
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate can be synthesized from 1-(2-chlorobenzyl)piperazine and cyclohexylamine. The reaction is carried out in the presence of an acid catalyst and produces this compound as an oxalate salt. The purity of the compound can be improved using recrystallization techniques.
Scientific Research Applications
1-(2-chlorobenzyl)-4-cyclohexylpiperazine oxalate has been used in scientific research to study the effects of serotonin on the central nervous system. It has been shown to produce a range of biochemical and physiological effects, including increased locomotor activity, decreased body temperature, and altered sleep patterns. This compound has also been used to study the role of serotonin in the regulation of mood and behavior.
Properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-4-cyclohexylpiperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2.C2H2O4/c18-17-9-5-4-6-15(17)14-19-10-12-20(13-11-19)16-7-2-1-3-8-16;3-1(4)2(5)6/h4-6,9,16H,1-3,7-8,10-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOWIRXFTQBGCNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CCN(CC2)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.